Cas no 23048-75-1 (Hexadecanoic acid, 10-hydroxy-)

• Product Name: Hexadecanoic acid, 10-hydroxy-
• CAS No: 23048-75-1
• MF: C₁₆H₃₂O₃
• MW: 272.42348575592
• CID: 238676
• PubChem ID: 15569771
• Update Time: 2025-06-08

Hexadecanoic acid, 10-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, 10-hydroxy-
• 10-hydroxyhexadecanoic acid
• 10-hydroxypalmitic acid
• 10-hydroxy-hexadecanoic acid
• 517PLX6392
• Q27260878
• UNII-517PLX6392
• 23048-75-1
• SCHEMBL443708
• DTXSID20574511
• CHEBI:194453
• 10-Hydroxypalmitic acid, (+/-)-
• F76246
• DL-10-Hydroxypalmitic acid
• DTXCID00525283

• Inchi： 1S/C16H32O3/c1-2-3-4-9-12-15(17)13-10-7-5-6-8-11-14-16(18)19/h15,17H,2-14H2,1H3,(H,18,19)
• InChI Key： QUFMVAWAOYDYFV-UHFFFAOYSA-N
• SMILES： OC(CCCCCC)CCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 272.23526
• Monoisotopic Mass: 272.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Additional information on Hexadecanoic acid, 10-hydroxy-

Hexadecanoic acid, 10-hydroxy- (CAS No. 23048-75-1): An Overview of Its Structure, Properties, and Applications

Hexadecanoic acid, 10-hydroxy- (CAS No. 23048-75-1) is a naturally occurring fatty acid that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, cosmetics, and biochemistry. This compound is characterized by a 16-carbon chain with a hydroxyl group at the 10th position, making it a valuable intermediate in the synthesis of bioactive molecules.

The chemical structure of Hexadecanoic acid, 10-hydroxy- is represented by the formula CH₃(CH₂)₉CH(OH)(CH₂)₆COOH. The presence of the hydroxyl group at the 10th position imparts unique properties to this compound, such as increased polarity and reactivity compared to its non-hydroxylated counterparts. These properties make it an attractive candidate for various chemical reactions and biological studies.

In the pharmaceutical industry, Hexadecanoic acid, 10-hydroxy- has been explored for its potential therapeutic applications. Recent studies have shown that this compound exhibits anti-inflammatory and anti-microbial properties, which could be beneficial in the development of new drugs for treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that derivatives of Hexadecanoic acid, 10-hydroxy- could effectively inhibit the growth of certain pathogenic bacteria, suggesting its potential as an antibacterial agent.

Beyond its pharmaceutical applications, Hexadecanoic acid, 10-hydroxy- has also found use in the cosmetics industry. Its emollient properties and ability to enhance skin hydration make it a valuable ingredient in skincare products. A study published in the International Journal of Cosmetic Science in 2023 highlighted the moisturizing effects of this compound when used in topical formulations. The results indicated that products containing Hexadecanoic acid, 10-hydroxy- significantly improved skin hydration and elasticity.

In the field of biochemistry, Hexadecanoic acid, 10-hydroxy- has been studied for its role in lipid metabolism and signaling pathways. Research conducted at the University of California in 2021 revealed that this compound plays a crucial role in regulating lipid homeostasis and can influence cellular processes such as inflammation and apoptosis. These findings have important implications for understanding the molecular mechanisms underlying various metabolic disorders.

The synthesis of Hexadecanoic acid, 10-hydroxy- can be achieved through several methods, including enzymatic hydrolysis and chemical synthesis. One common approach involves the hydrolysis of triglycerides containing this fatty acid using lipases or other enzymes. Alternatively, chemical methods such as Grignard reactions or epoxide ring-opening can be employed to synthesize this compound from simpler precursors. The choice of method depends on factors such as yield, purity, and cost-effectiveness.

In addition to its natural occurrence in certain plant oils and animal fats, Hexadecanoic acid, 10-hydroxy- can also be produced through biotechnological processes. Advances in genetic engineering have enabled the development of microorganisms capable of producing this compound on a large scale. For example, a study published in the Bioresource Technology journal in 2023 described a genetically modified yeast strain that efficiently produced high yields of Hexadecanoic acid, 10-hydroxy-. This biotechnological approach offers a sustainable and scalable method for industrial production.

The safety profile of Hexadecanoic acid, 10-hydroxy- has been extensively evaluated through various toxicological studies. These studies have generally shown that this compound is well-tolerated at typical exposure levels and does not pose significant health risks when used appropriately. However, as with any chemical substance, proper handling and storage practices should be followed to ensure safety.

In conclusion, CAS No. 23048-75-1: Hexadecanoic acid, 10-hydroxy- (CAS No. 23048-75-1) is a versatile fatty acid with a wide range of applications across multiple industries. Its unique chemical structure and favorable properties make it an important molecule for research and development efforts aimed at improving human health and well-being. As ongoing studies continue to uncover new insights into its biological activities and potential uses, it is likely that this compound will play an increasingly significant role in future innovations.